Cas no 953988-65-3 (N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide)

• Product Name: N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide
• CAS No: 953988-65-3
• MF: C₂₀H₂₂F₃N₃O₂
• MW: 393.402795314789
• CID: 5843039
• PubChem ID: 16892044
• Update Time: 2025-07-15

N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[4-(dimethylamino)phenyl]propyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• AKOS024490804
• N1-(3-(4-(dimethylamino)phenyl)propyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• N'-{3-[4-(dimethylamino)phenyl]propyl}-N-[3-(trifluoromethyl)phenyl]ethanediamide
• 953988-65-3
• F5021-0834
• N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide

• Inchi： 1S/C20H22F3N3O2/c1-26(2)17-10-8-14(9-11-17)5-4-12-24-18(27)19(28)25-16-7-3-6-15(13-16)20(21,22)23/h3,6-11,13H,4-5,12H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： JOBBGLLYCZVQGG-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=C(N(C)C)C=C1)(=O)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 393.16641144g/mol
• Monoisotopic Mass: 393.16641144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide

Introduction to N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide (CAS No. 953988-65-3)

N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This heterocyclic diamide features a dimethylamino substituent on a phenyl ring, which is connected to a propyl chain, and an N-terminal group linked to a phenyl ring with a trifluoromethyl moiety. The presence of these specific functional groups makes it an intriguing candidate for further investigation in drug discovery and development.

The CAS number 953988-65-3 provides a unique identifier for this compound, facilitating its recognition and study within the scientific community. The molecular structure of N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide suggests potential interactions with biological targets, making it a promising subject for structure-activity relationship (SAR) studies. These studies are crucial for understanding how changes in the chemical structure of a molecule can affect its biological activity, which is essential for the development of new pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. The dimethylamino group, for instance, is known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and interact with intracellular targets. Similarly, the trifluoromethyl group is often incorporated into drug candidates to increase metabolic stability and binding affinity. These features make N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide a particularly interesting compound for further exploration.

In the context of modern drug discovery, the development of novel therapeutic agents often involves the identification and optimization of lead compounds based on their ability to modulate specific biological pathways. The diamide core structure of N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological properties. For example, diamides have been shown to interact with various enzymes and receptors, making them valuable scaffolds for drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide efficiently. These methods not only improve yield but also enhance purity, which are critical factors for subsequent biological evaluation.

Once synthesized, the compound undergoes rigorous testing to assess its safety and efficacy. This includes in vitro assays to evaluate its interaction with target proteins and cellular systems, as well as in vivo studies to determine its pharmacokinetic properties and potential side effects. The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising candidates like N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide by allowing rapid testing against large libraries of compounds.

The pharmacological profile of N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide is still under investigation, but preliminary data suggest that it may exhibit properties relevant to treating various diseases. For instance, its structural similarity to known kinase inhibitors suggests potential activity against cancer-related pathways. Additionally, the presence of bioisosteric groups like the trifluoromethyl moiety may enhance binding interactions with biological targets, leading to improved therapeutic efficacy.

Future research directions may include exploring derivatives of this compound that could offer enhanced potency or selectivity. modifications such as changing the length or nature of the propyl chain or introducing additional functional groups could provide insights into how structural changes influence biological activity. Such modifications are often guided by computational predictions and experimental data from initial screening studies.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. N'-{3-4-(dimethylamino)phenylpropyl}-N-3-(trifluoromethyl)phenylethanediamide represents an exciting example of how fundamental research can lead to novel therapeutic agents with significant clinical applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.